cellTracker violet BMQC

Specification

• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol
• IUPAC Name: 6-(bromomethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one
• Standard InChI: InChI=1S/C16H16BrNO2/c17-9-11-8-14(19)20-16-12-4-2-6-18-5-1-3-10(15(12)18)7-13(11)16/h7-8H,1-6,9H2
• Standard InChI Key: YUCQXFOKBWJOHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C4=C2N(C1)CCC4)OC(=O)C=C3CBr

Introduction

Chemical Structure and Properties

CellTracker Violet BMQC, chemically identified as 9-(bromomethyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one, belongs to the family of coumarin derivatives. Also known as 2,3,6,7-tetrahydro-9-bromomethyl-1H,5H-quinolizino(9,1-gh)coumarin, this compound features a bromomethyl functional group that plays a critical role in its cellular retention mechanism.

Physical and Chemical Characteristics

The compound demonstrates specific physical and chemical characteristics that contribute to its effectiveness as a cellular probe. These properties are summarized in the following table:

Property	Value
Chemical Formula	C₁₆H₁₆BrNO₂
Average Mass	334.20778 Da
Monoisotopic Mass	333.03644 Da
Net Charge	0
Classification	Organobromine compound, Fluorochrome
Parent Hydride	Coumarin 480
CHEBI ID	51936

The molecular structure contains a coumarin core with fused rings and a bromine-containing functional group that enables its characteristic mechanism of action and cellular retention.

Spectral Characteristics

CellTracker Violet BMQC exhibits distinctive spectral properties that make it particularly useful for cellular imaging applications, especially in multicolor experiments.

Excitation and Emission Profiles

The fluorescent properties of CellTracker Violet BMQC are characterized by:

Parameter	Value	Note
Excitation Maximum	404-415 nm	Varies slightly by measurement method
Emission Maximum	516-526 nm	Varies slightly by measurement method
Stokes' Shift	122 nm	Relatively large shift beneficial for detection
Recommended Excitation Source	405 nm laser	Common in flow cytometry instruments
Recommended Emission Filter	510/50 nm bandpass	For optimal signal detection

The dye's significant Stokes' shift minimizes self-quenching and reduces spectral overlap with other fluorophores, making it ideal for multiplexing with green and red fluorescent markers in multicolor imaging experiments.

Spectral Compatibility

CellTracker Violet BMQC demonstrates spectral similarity to several other fluorophores, including:

• mFluor 540

• CytoCalcein Violet 500

• mFluor 510

• ThiolTrace Violet 500

• Beta-trifluoromethylumbelliferone

This spectral behavior enables researchers to design appropriate compensation strategies when using multiple fluorescent probes in a single experiment.

Mechanism of Action

The functionality of CellTracker Violet BMQC relies on its unique chemical properties and interaction with cellular components.

Applications in Cell Biology

CellTracker Violet BMQC serves diverse purposes in cellular biology research, leveraging its unique spectral properties and retention characteristics.

Cell Tracking Applications

The primary applications of CellTracker Violet BMQC include:

• Monitoring cell movement and migration

• Tracking cell location in complex environments

• Analyzing cell proliferation patterns

• Studying chemotaxis and invasion behaviors

• Visualizing cell-cell interactions

Compatibility with Research Techniques

CellTracker Violet BMQC integrates effectively with various experimental techniques:

Technique	Compatibility Notes
Flow Cytometry	Compatible with standard 405 nm laser excitation
Fluorescence Microscopy	Provides stable signal for time-lapse imaging
Fixed-Cell Analysis	Retained after fixation and permeabilization
Immunocytochemistry	Can be combined with antibody staining
Microfluidics	Used for tracking cells in microfluidic devices
3D Cell Culture	Effective for visualization in three-dimensional environments

These versatile applications make CellTracker Violet BMQC a valuable tool in various research contexts.

Performance Characteristics

CellTracker Violet BMQC demonstrates several performance attributes that make it suitable for various experimental conditions.

Signal Retention and Stability

The fluorescence signal from CellTracker Violet BMQC persists for at least 72 hours after loading, providing an extended window for experimental observations. This long-term stability enables monitoring of slow biological processes that unfold over multiple days.

Cytotoxicity Profile

A critical advantage of CellTracker Violet BMQC is its low cytotoxicity at working concentrations. Research has demonstrated that cells labeled with CellTracker dyes maintain normal viability and proliferation rates, ensuring that experimental observations reflect natural cellular behaviors rather than artifacts induced by the labeling procedure.

Protocol and Usage Guidelines

Effective implementation of CellTracker Violet BMQC in cellular experiments requires adherence to specific protocols and considerations.

Standard Protocol

The basic protocol for using CellTracker Violet BMQC involves:

• Removal of culture media from cells

• Addition of the dye solution at appropriate concentration

• Incubation for 15-45 minutes under suitable culture conditions

• Optional washing steps to remove excess dye

• Return to normal culture conditions or immediate imaging

The recommended concentration for most applications is approximately 3 μM, though this may require optimization for specific cell types or experimental conditions.

Storage Parameter	Recommendation
Temperature	≤–20°C
Conditions	Desiccated and protected from light
Shelf Life	1 year when stored as directed
Format	Available as 5 × 0.1 mg dry powder

Proper storage is essential for maintaining the performance characteristics of the dye over time.

Research Applications and Case Studies

CellTracker Violet BMQC has been utilized in various research contexts, demonstrating its versatility and effectiveness.

Cell Tracking in Microfluidic Systems

In advanced microfluidic devices, CellTracker Violet BMQC has been employed to label natural killer (NK) cells at a concentration of 3 μM. This labeling enabled tracking of NK cell movements and interactions with target cells (such as HepG2-PreS1-GFP cells) within the hydrogel microenvironment of an AIM Chip. The visualization of these interactions provides insights into immune cell behaviors in controlled environmental conditions.

Multiplexed Imaging Applications

The spectral properties of CellTracker Violet BMQC make it particularly valuable in experimental designs requiring multiple fluorescent markers. When combined with green fluorescent protein (GFP)-expressing target cells and other fluorescent markers (such as DRAQ7 for viability assessment), researchers can simultaneously track multiple cell populations and their interactions over time.

Parameter	Details
Catalog Number	C10094
Quantity	5 × 0.1 mg dry powder
Price	Approximately 275.12 EUR (as of April 2025)
Manufacturer	Invitrogen/Thermo Fisher Scientific

Additional product variations may be available from different suppliers or in different packaging configurations.